Cas no 403846-29-7 (ethyl 2-(2-methoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-(2-methoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 403846-29-7
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• CID: 6153568
• PubChem ID: 828221
• Update Time: 2025-06-11

ethyl 2-(2-methoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-methoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CCG-285524
• AKOS000497493
• SR-01000004698
• F0016-0708
• AE-848/34294010
• SR-01000004698-1
• ethyl 2-(2-methoxybenzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• 403846-29-7
• ETHYL 2-(2-METHOXYBENZAMIDO)-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLATE
• ethyl 2-[(2-methoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• Oprea1_693037

• Inchi： 1S/C18H19NO4S/c1-3-23-18(21)15-12-8-6-10-14(12)24-17(15)19-16(20)11-7-4-5-9-13(11)22-2/h4-5,7,9H,3,6,8,10H2,1-2H3,(H,19,20)
• InChI Key： HMEPWDCYSZEVAM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCC2)NC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 345.10347926g/mol
• Monoisotopic Mass: 345.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on ethyl 2-(2-methoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate

Professional Introduction to Ethyl 2-(2-methoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 403846-29-7)

Ethyl 2-(2-methoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate, identified by its CAS number 403846-29-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of heterocyclic molecules, characterized by its intricate structural framework, which includes a cyclopentabthiophene core appended with functionalized benzamide and ester groups. The presence of these functional groups not only endows the molecule with unique chemical properties but also opens up a plethora of potential applications in drug design and material innovation.

The structural composition of Ethyl 2-(2-methoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate is meticulously designed to leverage the inherent stability and reactivity of the cyclopentabthiophene scaffold. This scaffold is a derivative of thiophene, a heterocyclic compound known for its stability under various chemical conditions and its ability to participate in diverse organic reactions. The benzamide moiety, attached at the 2-position of the cyclopentabthiophene ring, introduces a polar and nitrogen-rich region that can interact favorably with biological targets. Meanwhile, the ester group at the 3-position provides a site for further chemical modification, enabling the synthesis of more complex derivatives.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for pharmaceutical applications. Among these, cyclopentabthiophene derivatives have emerged as promising candidates due to their structural versatility and biological activity. The compound Ethyl 2-(2-methoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate exemplifies this trend, as it combines the favorable properties of its parent structure with additional functional groups that enhance its potential as a pharmacological agent.

One of the most compelling aspects of Ethyl 2-(2-methoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate is its potential in drug discovery. The benzamide group is particularly noteworthy, as it is often found in biologically active molecules due to its ability to form hydrogen bonds with target proteins. This interaction can modulate enzyme activity or receptor binding affinity, making benzamide-containing compounds valuable scaffolds for drug development. Furthermore, the methoxy group on the benzamide moiety may enhance solubility and metabolic stability, which are critical factors for drug efficacy and safety.

The cyclopentabthiophene core itself contributes significantly to the compound's unique properties. Thiophene derivatives are known for their electronic characteristics, which make them suitable for applications in organic electronics and optoelectronic materials. However, when incorporated into pharmaceuticals, these same properties can influence how the molecule interacts with biological systems. For instance, the aromaticity of the thiophene ring may contribute to binding affinity by filling hydrophobic pockets in target proteins or enzymes.

Recent studies have begun to explore the therapeutic potential of cyclopentabthiophene derivatives in various disease contexts. For example, some research suggests that these compounds may have anti-inflammatory or anticancer properties due to their ability to modulate key signaling pathways. While much of this work is still in its early stages, it highlights the importance of Ethyl 2-(2-methoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate as a building block for future drug candidates.

The ester group at the 3-position of Ethyl 2-(2-methoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate also presents opportunities for further chemical manipulation. Ester functionalities are versatile handles that can be used to introduce additional substituents or to modify solubility and pharmacokinetic properties. This flexibility makes it possible to generate libraries of derivatives with tailored properties for specific applications.

In conclusion, Ethyl 2-(2-methoxybenzamido)-4H,5H,6H-cyclopentabthiophene-3-carboxylate (CAS No. 403846-29-7) represents a significant advancement in heterocyclic chemistry with potential implications for both pharmaceuticals and materials science. Its unique structural features—combining a stable cyclopentabthiophene core with functionalized benzamide and ester groups—make it an attractive candidate for further investigation and development. As research continues to uncover new applications for this class of compounds，Ethyl 2-(2-methoxybenzamido)-4H，5H，6H-cyclopentabthiophene-3-carboxylate is poised to play a crucial role in shaping the future of medicinal chemistry。